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Compound of Interest

Compound Name: BWX 46

Cat. No.: B12815159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BWX 46 is a potent and highly selective synthetic peptide agonist for the Neuropeptide Y

(NPY) Y5 receptor. As a selective agonist, BWX 46 is a valuable tool for investigating the

physiological and pathological roles of the Y5 receptor, which is implicated in various processes

including appetite regulation, anxiety, and circadian rhythms. These application notes provide

detailed protocols for the dissolution and experimental use of BWX 46, along with a summary

of its key characteristics.

Physicochemical and Pharmacological Properties of
BWX 46
A clear understanding of the properties of BWX 46 is essential for its effective use in

experimental settings.
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Property Value Reference

Molecular Weight 2597.09 g/mol [1][2]

CAS Number 172997-92-1 [1]

Chemical Formula C₁₁₆H₁₈₆N₃₆O₂₈S₂ [1]

Receptor Selectivity (Kᵢ in nM)
Y5: 0.85, Y1: 42, Y2: 3015, Y4:

245
[1][2]

IC₅₀ (Y5 receptor) 0.5 nM [3]

Dissolution of BWX 46 for Experimental Use
Proper dissolution of BWX 46 is critical for obtaining accurate and reproducible experimental

results. Due to its peptide nature, careful handling is required to maintain its stability and

activity. There are conflicting reports on the aqueous solubility of BWX 46, with some sources

indicating solubility in water up to 10 mg/mL, while others suggest poor water solubility.

Therefore, the recommended primary solvent for creating a concentrated stock solution is

dimethyl sulfoxide (DMSO).

Protocol for Reconstitution of Lyophilized BWX 46
Pre-Reconstitution Handling: Before opening, centrifuge the vial of lyophilized BWX 46 at a

low speed (e.g., 1000 x g for 1 minute) to ensure all the powder is at the bottom of the vial.

Solvent Selection: Use sterile, anhydrous DMSO to prepare the initial stock solution.

Preparation of Stock Solution:

Based on the desired stock concentration (e.g., 10 mM), calculate the required volume of

DMSO using the molecular weight of BWX 46 (2597.09 g/mol ).

Carefully add the calculated volume of DMSO to the vial.

Gently vortex or sonicate the vial until the peptide is completely dissolved. Visually inspect

the solution to ensure there are no visible particles.
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Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the DMSO stock solution at -20°C or -80°C for long-term stability.

Preparation of Aqueous Working Solutions
For most biological experiments, the DMSO stock solution will need to be further diluted in an

aqueous buffer.

Buffer Selection: Choose a buffer appropriate for your specific assay (e.g., sterile phosphate-

buffered saline (PBS) or cell culture medium).

Serial Dilution: Perform serial dilutions of the DMSO stock solution into the aqueous buffer to

achieve the desired final concentration. It is crucial to add the DMSO stock to the aqueous

buffer and mix immediately to prevent precipitation. The final concentration of DMSO in the

assay should be kept low (typically ≤0.1%) to avoid solvent-induced artifacts.
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Stock Solution Preparation

Working Solution Preparation

Lyophilized BWX 46

Concentrated Stock
(e.g., 10 mM in DMSO)

Dissolve

Anhydrous DMSO

Final Working Solution
(≤0.1% DMSO)

Serially Dilute

Aqueous Buffer
(e.g., PBS, Media)
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Seed Y5-expressing cells

Incubate overnight

Stimulate with Forskolin
+ varying [BWX 46]

Incubate at 37°C

Lyse cells

Measure cAMP levels

Analyze data (EC₅₀)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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